(3S)-3-Benzoyloxy-4-cyanobutanoic acid
(3S)-3-Benzoyloxy-4-cyanobutanoic acid
Brand Name:
Vulcanchem
CAS No.:
138145-61-6
VCID:
VC0161745
InChI:
InChI=1S/C12H11NO4/c13-7-6-10(8-11(14)15)17-12(16)9-4-2-1-3-5-9/h1-5,10H,6,8H2,(H,14,15)/t10-/m0/s1
SMILES:
C1=CC=C(C=C1)C(=O)OC(CC#N)CC(=O)O
Molecular Formula:
C12H11NO4
Molecular Weight:
233.22 g/mol
(3S)-3-Benzoyloxy-4-cyanobutanoic acid
CAS No.: 138145-61-6
Main Products
VCID: VC0161745
Molecular Formula: C12H11NO4
Molecular Weight: 233.22 g/mol
| CAS No. | 138145-61-6 |
|---|---|
| Product Name | (3S)-3-Benzoyloxy-4-cyanobutanoic acid |
| Molecular Formula | C12H11NO4 |
| Molecular Weight | 233.22 g/mol |
| IUPAC Name | (3S)-3-benzoyloxy-4-cyanobutanoic acid |
| Standard InChI | InChI=1S/C12H11NO4/c13-7-6-10(8-11(14)15)17-12(16)9-4-2-1-3-5-9/h1-5,10H,6,8H2,(H,14,15)/t10-/m0/s1 |
| Standard InChIKey | GKWZKZVNTLJRFP-JTQLQIEISA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)O[C@@H](CC#N)CC(=O)O |
| SMILES | C1=CC=C(C=C1)C(=O)OC(CC#N)CC(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)OC(CC#N)CC(=O)O |
| Synonyms | 3-benzoyloxy-4-cyanobutanoic acid |
| PubChem Compound | 192292 |
| Last Modified | Nov 11 2021 |
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